Pyridine, 2-[(3-phenyl-2-propenyl)thio]-, 1-oxide

• IUPAC Name: 1-oxido-2-(3-phenylprop-2-enylsulfanyl)pyridin-1-ium
• InChI: InChI=1S/C14H13NOS/c16-15-11-5-4-10-14(15)17-12-6-9-13-7-2-1-3-8-13/h1-11H,12H2
• InChI Key: UMKMFAFMYLQIMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCSC2=CC=CC=[N+]2[O-]
• Molecular Formula: C14H13NOS
• DSSTOX Substance ID: DTXSID50412073
• Molecular Weight: 243.33 g/mol
• CAS No.: 62381-82-2

Description

• CAS Registry Number : 62381-82-2

Scientific Research Applications

1. Structural Analysis and Conformational Studies

The solid-state geometry of 2-(1-phenyl-4-penten-1-yl-thio)pyridine N-oxide provides insights into the spatial arrangement of the 2-thioalkyl side chain. This compound shows significant distortion in its bond angles, demonstrating a balance between conjugational interaction and minimization of conformational strain. Such studies are crucial for understanding molecular structures and interactions (Hartung et al., 1996).

2. Reactions with Dipolarophiles

Pyridine N-oxides, including derivatives of Pyridine, 2-[(3-phenyl-2-propenyl)thio]-, 1-oxide, have been studied for their reactions with dipolarophiles like phenyl isocyanates. These reactions often result in the formation of diverse cycloadducts, providing a pathway for synthesizing various organic compounds (Hisano et al., 1979).

3. Oxidation Studies and Chiral Applications

The oxidation of phenyl-(2-pyridyl)-(3-pyridyl)-(4-pyridyl)methane into its corresponding tris(pyridine N-oxide) derivative has been researched. This transformation is useful for determining the nitrogen atoms in compounds and has implications in chiral applications (Matsumoto et al., 2011).

4. Substitution Reactions

Studies have shown that pyridine 1-oxides undergo substitution reactions with various thiols. This includes the substitution at different ring carbons, leading to a range of sulfide products. Such reactions are significant for the synthesis of heterocyclic compounds (Prachayasittikul et al., 1991).

5. Synthesis and Structural Characterization

The synthesis and crystal structure of pyridine derivatives like pyridine‐2‐(3′‐mercaptopropanoic acid)‐N ‐oxide have been extensively studied. Such research is key to understanding the molecular packing, hydrogen bonding, and electron interactions in these compounds (Ramasubramanian et al., 2007).

6. Catalysis and Reaction Dynamics

Pyridine-based PNP-pincer rhenium-oxo complexes have been synthesized and characterized, with studies exploring their potential as catalysts in various reactions. Such research contributes to the development of new catalytic systems (Korstanje et al., 2014).

Future Directions

: ChemRyt: Pyridine, 2-[(3-phenyl-2-propenyl)thio]-, 1-oxide